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Compound of Interest

Compound Name: L-Alanine-15N

Cat. No.: B555823 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your team are paramount. This guide provides essential, immediate safety and

logistical information for handling L-Alanine-15N, a stable isotope-labeled amino acid. By

adhering to these procedures, you can ensure a safe laboratory environment and maintain the

quality of your research.

Immediate Safety and Handling Precautions
While L-Alanine-15N is not classified as a hazardous substance, it is crucial to follow standard

laboratory safety protocols to minimize any potential risks. The primary hazards are associated

with inhalation, ingestion, and contact with skin or eyes.[1]

Personal Protective Equipment (PPE) is your first line of defense. The following table

summarizes the recommended PPE for various handling scenarios.
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Scenario
Recommended Personal Protective
Equipment (PPE)

Weighing and preparing solutions

Safety glasses with side shields or chemical

safety goggles, disposable nitrile gloves, and a

fully buttoned lab coat.[1][2][3]

Handling open containers

Work in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust.

[4][5][6] Standard PPE as listed above is

required.

Cleaning spills

Disposable nitrile gloves, lab coat, and safety

glasses. For larger spills, consult your

institution's Environmental Health and Safety

(EHS) office.[6][7]

General laboratory work
A lab coat and closed-toe shoes are mandatory

at all times.[8][9]

Step-by-Step Handling and Disposal Plan
Adherence to a clear, procedural plan for handling and disposal is critical for laboratory safety

and regulatory compliance.

Operational Plan: From Receipt to Use

Receiving and Storage: Upon receipt, inspect the container for any damage. Store L-
Alanine-15N in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[4]

[7] Keep the container tightly closed.[4][7] Many suppliers recommend refrigeration (+2°C to

+8°C) and protection from light.[10]

Preparation:

Before handling, ensure you are wearing the appropriate PPE as outlined in the table

above.

When weighing, avoid generating dust.[5][6] Use a chemical fume hood or a ventilated

balance enclosure if available.
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If preparing a solution, add the solid to the solvent slowly to prevent splashing. If using

water as the stock solution, it is recommended to filter and sterilize it with a 0.22 μm filter

before use.[11]

During Use:

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1][7]

Do not eat, drink, or smoke in the laboratory.[7]

Disposal Plan: Responsible Waste Management

L-Alanine-15N is generally not considered hazardous waste. However, disposal must always

be in accordance with local, state, and federal regulations.[7]

Waste Segregation: Collect waste L-Alanine-15N and any contaminated materials (e.g.,

weighing paper, gloves, pipette tips) in a designated, sealed, and clearly labeled waste

container.[6][12] Do not mix with other waste streams unless explicitly permitted by your

institution's EHS office.[6]

Container Labeling: Label the waste container with "L-Alanine-15N" and any other

information required by your institution.[6]

Final Disposal: Dispose of the waste container through your institution's chemical waste

program or a licensed contractor.[6][7] Contaminated packaging should be disposed of as

unused product.[12]

Experimental Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of L-Alanine-15N.
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Caption: Workflow for the safe handling and disposal of L-Alanine-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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